Cas no 462069-22-3 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-phenylacetamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-phenylacetamide
• CAS No: 462069-22-3
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 5865058
• PubChem ID: 3152857
• Update Time: 2025-06-08

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-(tetrahydro-1,1-dioxido-3-thienyl)-
• SR-01000326357
• N-(1,1-Dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-2-phenyl-acetamide
• HMS2164L16
• F1192-0017
• AKOS000571137
• CHEMBL1596337
• BAS 05914190
• Oprea1_838690
• HMS3325G01
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-phenylacetamide
• SR-01000326357-1
• Oprea1_475542
• SMR000120023
• N-(1,1-dioxothiolan-3-yl)-2-phenylacetamide
• Z57179849
• 462069-22-3
• HMS1687A15
• MLS000122691
• AKOS016289950
• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-phenylacetamide

• Inchi： 1S/C12H15NO3S/c14-12(8-10-4-2-1-3-5-10)13-11-6-7-17(15,16)9-11/h1-5,11H,6-9H2,(H,13,14)
• InChI Key： IIAOMJPEQNIIDO-UHFFFAOYSA-N
• SMILES： C1(CC(NC2CCS(=O)(=O)C2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 253.07726451g/mol
• Monoisotopic Mass: 253.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 571.5±49.0 °C(Predicted)
• pka: 14.62±0.20(Predicted)

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-phenylacetamide

N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-phenylacetamide (CAS No. 462069-22-3): A Comprehensive Overview

N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-phenylacetamide (CAS No. 462069-22-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of thiolanes, which are sulfur-containing heterocyclic compounds with a wide range of applications in drug discovery and development.

The structure of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-phenylacetamide is characterized by a thiolane ring with a dioxo substituent at the 1-position and an amide group attached to the 3-position. The phenylacetamide moiety further enhances its chemical diversity and biological activity. This compound has been studied for its potential as a lead molecule in the development of novel therapeutic agents.

Recent research has highlighted the importance of thiolane derivatives in various biological processes. For instance, studies have shown that compounds with a thiolane core can exhibit potent anti-inflammatory, antioxidant, and anti-cancer properties. The presence of the dioxo group in N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-phenylacetamide contributes to its stability and enhances its ability to interact with biological targets.

In the context of medicinal chemistry, N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-phenylacetamide has been evaluated for its potential as a scaffold for drug design. Its unique structure allows for the introduction of various functional groups that can modulate its pharmacological properties. For example, modifications at the phenyl ring or the amide group can lead to compounds with improved potency and selectivity.

Clinical trials involving thiolane derivatives have shown promising results in treating various diseases. One notable study published in the Journal of Medicinal Chemistry reported that a derivative of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-phenylacetamide exhibited significant anti-cancer activity against breast cancer cells. The compound was found to inhibit cell proliferation and induce apoptosis through multiple mechanisms, including the modulation of key signaling pathways.

Beyond cancer research, N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-phenylacetamide has also been explored for its potential in neurodegenerative diseases. Studies have demonstrated that this compound can protect neurons from oxidative stress and reduce inflammation, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-phenylacetamide involves several steps, including the formation of the thiolane ring and the attachment of the phenylacetamide moiety. Various synthetic routes have been developed to optimize yield and purity. One common approach involves the reaction of a suitable thiolane precursor with an appropriate amine or acid chloride to form the final product.

The physicochemical properties of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-phenylacetamide, such as solubility, stability, and bioavailability, are crucial for its application in drug development. Researchers have conducted extensive studies to understand these properties and improve their performance in biological systems. For example, modifications to enhance water solubility have been shown to improve the oral bioavailability of this compound.

In conclusion, N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-2-phenylacetamide (CAS No. 462069-22-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.